Cas no 2097933-71-4 (3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-ethoxyphenyl)urea)

• Product Name: 3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-ethoxyphenyl)urea
• CAS No: 2097933-71-4
• MF: C₁₇H₂₈N₄O₄S
• MW: 384.493622779846
• CID: 5966467
• PubChem ID: 126855009
• Update Time: 2025-10-28

3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-ethoxyphenyl)urea
• F6539-2551
• 1-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]-3-(2-ethoxyphenyl)urea
• AKOS032466441
• 2097933-71-4
• 3-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}-1-(2-ethoxyphenyl)urea

• Inchi： 1S/C17H28N4O4S/c1-4-25-16-8-6-5-7-15(16)19-17(22)18-13-14-9-11-21(12-10-14)26(23,24)20(2)3/h5-8,14H,4,9-13H2,1-3H3,(H2,18,19,22)
• InChI Key： NFOHOIIBVLBMAP-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNC(NC2C=CC=CC=2OCC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 384.18312656g/mol
• Monoisotopic Mass: 384.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-ethoxyphenyl)urea

Research Briefing on 3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-ethoxyphenyl)urea (CAS: 2097933-71-4)

In recent years, the compound 3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-ethoxyphenyl)urea (CAS: 2097933-71-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

The compound, often referred to by its systematic name, has been identified as a promising candidate for drug development, particularly in the treatment of inflammatory and autoimmune diseases. Recent studies have highlighted its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in the regulation of immune responses. These findings suggest that the compound may serve as a potent anti-inflammatory agent with potential applications in conditions like rheumatoid arthritis and inflammatory bowel disease.

One of the key advancements in the research of this compound is the optimization of its synthetic route. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. This development is crucial for advancing the compound into preclinical and clinical trials, as it ensures a reliable supply of the material for further testing.

In vitro and in vivo studies have demonstrated the compound's efficacy in reducing inflammatory markers and improving disease outcomes. For instance, a recent study using a murine model of colitis showed that treatment with the compound significantly reduced colonic inflammation and improved histological scores. These results were corroborated by a reduction in pro-inflammatory cytokines such as TNF-α and IL-6, further supporting the compound's potential as a therapeutic agent.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies have indicated that the compound has moderate bioavailability, which may necessitate the development of prodrug formulations or alternative delivery methods to enhance its therapeutic efficacy. Additionally, further toxicological studies are required to assess its safety profile in long-term use.

In conclusion, 3-{1-(dimethylsulfamoyl)piperidin-4-ylmethyl}-1-(2-ethoxyphenyl)urea represents a promising candidate for the treatment of inflammatory and autoimmune diseases. Ongoing research is focused on addressing the pharmacokinetic and safety challenges to facilitate its transition into clinical trials. The compound's unique mechanism of action and potent anti-inflammatory effects make it a valuable subject of study in the field of medicinal chemistry.